Cas no 5439-42-9 (1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one)

• Product Name: 1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one
• CAS No: 5439-42-9
• MF: C₁₃H₂₆BrNO
• MW: 292.255643367767
• CID: 941031
• Update Time: 2024-06-13

1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one
• 1-(anthracen-9-yl)-3-(morpholin-4-yl)propan-1-one
• 2-bromo-propionic acid dipentylamide
• 2-Brom-propionsaeure-dipentylamid
• AC1L5ZKP
• AC1Q5GOI
• AG-K-18285
• AR-1B2656
• CTK4I9860
• KST-1B5266
• N.N-Dipentyl-2-brom-propionamid
• NSC88005
• Propanamide, 2-bromo-N,N-dipentyl-

• Inchi： 1S/C13H26BrNO/c1-4-6-8-10-15(11-9-7-5-2)13(16)12(3)14/h12H,4-11H2,1-3H3
• InChI Key： QZIQISSNRJAXDB-UHFFFAOYSA-N
• SMILES： C(N(CCCCC)CCCCC)(=O)C(Br)C

Computed Properties

• Exact Mass: 291.11988
• Monoisotopic Mass: 291.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.119
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.476
• PSA: 20.31
• LogP: 3.97880
• pka: -0.89±0.70(Predicted)